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Cat. No.: B077341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the solid-state synthesis of nickel boride (NiₓB)

nanocrystals, a class of materials with significant potential in various catalytic applications. This

document provides a comprehensive overview of the synthesis methodologies, quantitative

data, and experimental protocols, offering a practical resource for researchers in materials

science and catalysis.

Introduction
Nickel boride nanocrystals are gaining increasing attention due to their unique catalytic

properties, high stability, and potential applications in hydrogenation, dehydrogenation, and

electrocatalysis.[1][2][3] Solid-state synthesis methods offer a solvent-free, scalable, and often

simpler alternative to traditional solution-phase techniques for producing these advanced

materials.[4][5] These methods typically involve the direct reaction of solid precursors at

elevated temperatures, leading to the formation of various nickel boride phases, such as Ni₂B

and Ni₃B.[1] The control of reaction parameters like temperature, time, and precursor ratio is

crucial for obtaining phase-pure nanocrystals with desired morphologies and sizes.[1][6]

Synthesis Methodologies
The solid-state synthesis of nickel boride nanocrystals primarily involves the reaction between

a nickel source and a boron source under an inert atmosphere. The choice of precursors and

reaction conditions dictates the final phase and characteristics of the nanocrystals.
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Synthesis of Ni₃B Nanocrystals
A common method for synthesizing Ni₃B nanocrystals involves the reaction of nickel(II) chloride

(NiCl₂) and sodium borohydride (NaBH₄).[1] This reaction is typically carried out at elevated

temperatures under an argon atmosphere. The overall reaction proceeds as a solid-state

metathesis reaction.

Reaction Pathway for Ni₃B Synthesis:

The synthesis of Ni₃B from NiCl₂ and NaBH₄ is a complex process that involves the in-situ

formation of nickel nanoclusters as an intermediate step.[1][7] The metal precursor influences

the decomposition temperature of NaBH₄.[1][3]
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Caption: Reaction pathway for the solid-state synthesis of Ni₃B nanocrystals.

Synthesis of Ni₂B Nanocrystals
The synthesis of the Ni₂B phase can be achieved by reacting nickel powder directly with

sodium borohydride.[1] This method requires a longer reaction time compared to the synthesis

of Ni₃B.[7]

Reaction Pathway for Ni₂B Synthesis:

The formation of Ni₂B from elemental nickel and NaBH₄ is a direct boriding process.
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Caption: Reaction pathway for the solid-state synthesis of Ni₂B nanocrystals.

Quantitative Data Summary
The following tables summarize the key quantitative data from the solid-state synthesis of

nickel boride nanocrystals.

Phase
Precurs
ors

Molar
Ratio
(Ni:B)

Temper
ature
(°C)

Time (h)
Particle
Size
(nm)

Yield
(%)

Referen
ce

Ni₃B
NiCl₂,

NaBH₄
1:1 400 24 ~45 79.0 [1]

Ni₂B

Ni

powder,

NaBH₄

1:1 400 72 - - [1]

Ni₂B
Ni,

NaBH₄
- 670 5 - >98 [6]

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.

Solid-State Synthesis of Ni₃B Nanocrystals[1]
Materials:
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Nickel(II) chloride (NiCl₂), anhydrous

Sodium borohydride (NaBH₄)

Methanol

Deionized water

Argon gas (high purity)

Equipment:

Glovebox

Schlenk line

Round-bottomed flask (25 mL)

Glass stirring bar

Tube furnace with temperature controller

Centrifuge

Procedure:

Inside a glovebox, weigh 116.5 mg (3.08 mmol) of NaBH₄ and 400 mg (3.08 mmol) of NiCl₂

and place them in a 25 mL round-bottomed flask containing a glass stirring bar.

Seal the flask and transfer it to a Schlenk line.

Evacuate the flask under vacuum for 1 minute and then backfill with argon. Repeat this cycle

three times.

After the final cycle, leave the flask under a positive pressure of argon.

Place the flask in a tube furnace and heat to 400 °C while stirring.

Allow the reaction to proceed for 24 hours.
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After 24 hours, turn off the furnace and allow the reaction mixture to cool to room

temperature naturally.

For purification, the resulting nanopowder is washed with methanol and deionized water to

remove the NaCl byproduct. This is achieved by centrifugation and redispersion.

Dry the final product under vacuum.

Solid-State Synthesis of Ni₂B Nanocrystals[1]
Materials:

Nickel powder (Ni)

Sodium borohydride (NaBH₄)

Methanol

Argon gas (high purity)

Equipment:

Glovebox

Schlenk line

Round-bottomed flask (25 mL)

Glass stirring bar

Tube furnace with temperature controller

Procedure:

Inside a glovebox, weigh 400 mg (6.815 mmol) of nickel powder and 257.8 mg (6.815 mmol)

of NaBH₄ and place them in a 25 mL round-bottomed flask with a glass stirring bar.

Seal the flask and connect it to a Schlenk line.
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Evacuate the flask and then flush with argon. Repeat this cycle three times.

Maintain the flask under an argon atmosphere.

Heat the reaction mixture to 400 °C with stirring.

Allow the reaction to proceed for 72 hours.

After the reaction, let the mixture cool to room temperature.

Slowly add 15 mL of methanol to the reaction mixture to react with the sodium byproduct.

Collect the solid product by filtration or centrifugation and wash with additional methanol.

Dry the purified Ni₂B nanocrystals under vacuum.

Characterization Techniques
A variety of analytical techniques are employed to characterize the synthesized nickel boride

nanocrystals.

Experimental Workflow for Characterization:

Synthesized NiₓB Nanopowder

X-ray Diffraction (XRD)

Data Analysis and Interpretation

Scanning Electron
Microscopy (SEM)

Transmission Electron
Microscopy (TEM)

X-ray Photoelectron
Spectroscopy (XPS)
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Caption: General workflow for the characterization of nickel boride nanocrystals.

X-ray Diffraction (XRD): Used to determine the crystal structure and phase purity of the

synthesized materials.[8]

Scanning Electron Microscopy (SEM): Provides information on the morphology and particle

size distribution of the nanocrystals.[8]

Transmission Electron Microscopy (TEM): Offers high-resolution imaging of the nanocrystals,

revealing their size, shape, and lattice structure.[9]

X-ray Photoelectron Spectroscopy (XPS): Used to analyze the surface elemental

composition and chemical states of the nickel and boron atoms.[10]

Applications
Nickel boride nanocrystals synthesized via solid-state methods exhibit promising performance

in various catalytic applications.

Hydrogenation Reactions: They are effective catalysts for the hydrogenation of unsaturated

hydrocarbons.[2]

Electrocatalysis: These materials show activity in the hydrogen evolution reaction (HER) and

oxygen evolution reaction (OER), which are crucial for water splitting.[2][11] They have also

been investigated for the electrocatalytic oxidation of biomass-derived molecules like 5-

hydroxymethylfurfural (5-HMF).[9]

Energy Storage: There is growing interest in their use in batteries and supercapacitors.[2]

Conclusion
Solid-state synthesis provides a robust and scalable platform for the production of phase-pure

nickel boride nanocrystals. By carefully controlling the reaction parameters, it is possible to

tailor the properties of these materials for specific catalytic applications. The methodologies

and data presented in this guide offer a solid foundation for researchers to explore and

advance the field of nickel boride nanocrystal synthesis and its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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